Cas no 84711-20-6 (IFOSFAMIDE)

• Product Name: IFOSFAMIDE
• CAS No: 84711-20-6
• MF: C₇H₁₅Cl₂N₂O₂P
• MW: 261.085960626602
• CID: 989613
• Update Time: 2024-03-05

IFOSFAMIDE Chemical and Physical Properties

Names and Identifiers

• IFOSFAMIDE

• Inchi： 1S/C7H15Cl2N2O2P/c8-2-4-10-14(12)11(6-3-9)5-1-7-13-14/h1-7H2,(H,10,12)
• InChI Key： HOMGKSMUEGBAAB-UHFFFAOYSA-N
• SMILES： ClC([H])([H])C([H])([H])N1C([H])([H])C([H])([H])C([H])([H])OP1(N([H])C([H])([H])C([H])([H])Cl)=O

Computed Properties

• Exact Mass: 260.02482
• Monoisotopic Mass: 260.02482
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 41.6

Experimental Properties

• Melting Point: 39-41 deg C
• PSA: 51.38000
• LogP: 2.21280